Cas no 174013-28-6 (2H-1-Benzopyran-2-one, 4-chloro-6-(trifluoromethoxy)-)

• Product Name: 2H-1-Benzopyran-2-one, 4-chloro-6-(trifluoromethoxy)-
• CAS No: 174013-28-6
• MF: C₁₀H₄ClF₃O₃
• MW: 264.585172653198
• CID: 1358905
• PubChem ID: 22348157
• Update Time: 2025-04-20

2H-1-Benzopyran-2-one, 4-chloro-6-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-chloro-6-(trifluoromethoxy)-
• 4-chloro-6-(trifluoromethoxy)chromen-2-one
• DTXSID80625098
• 174013-28-6
• 4-Chloro-6-(trifluoromethoxy)-2H-1-benzopyran-2-one
• 4-chloro-6-trifluoromethoxycoumarin
• SCHEMBL5446831

• Inchi： 1S/C10H4ClF3O3/c11-7-4-9(15)16-8-2-1-5(3-6(7)8)17-10(12,13)14/h1-4H
• InChI Key： GPGKFQKVRFYHMH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=O)OC2C=CC(=CC=21)OC(F)(F)F

Computed Properties

• Exact Mass: 263.98012
• Monoisotopic Mass: 263.9801062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53